Cas no 153200-72-7 (1,4-phenylenediamine-2,3,5,6-D4)

1,4-phenylenediamine-2,3,5,6-D4 structure
153200-72-7 structure
Product Name:1,4-phenylenediamine-2,3,5,6-D4
CAS No:153200-72-7
MF:C6H10N2
MW:114.181647777557
CID:904093
PubChem ID:102602300
Update Time:2025-04-19

1,4-phenylenediamine-2,3,5,6-D4 Chemical and Physical Properties

Names and Identifiers

    • 1,4-phenylenediamine-2,3,5,6-D4
    • 1,4-BENZENE-D4-DIAMINE
    • 1,4-Benzene-d4-diamine,1,4-Diaminobenzene-2,3,5,6-d4
    • 1,4-PHENYLENEDIAMINE-2,3,5,6-D4, 98 ATOM % D
    • 1,4-Benzene-d4-diamine, 1,4-Diaminobenzene-2,3,5,6-d4
    • 153200-72-7
    • 1,2,3,4-Tetradeuteriocyclohexa-2,5-diene-1,4-diamine
    • Inchi: 1S/C6H10N2/c7-5-1-2-6(8)4-3-5/h1-6H,7-8H2/i1D,2D,5D,6D
    • InChI Key: RONZDWNYQSGAOV-NMRLXUNGSA-N
    • SMILES: NC1([2H])C=CC([2H])(C([2H])=C1[2H])N

Computed Properties

  • Exact Mass: 114.11000
  • Monoisotopic Mass: 114.109505311g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 98.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 138-143 °C(lit.)
  • Boiling Point: 267 °C(lit.)
  • PSA: 52.04000
  • LogP: 1.16760
  • Solubility: Not determined

1,4-phenylenediamine-2,3,5,6-D4 Security Information

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